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Compound of Interest

Compound Name: 1,3-Bis(dicyanomethylidene)indan

Cat. No.: B1230837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,3-
Bis(dicyanomethylidene)indan (CAS RN: 38172-19-9). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

I. Hazard Identification and Summary
1,3-Bis(dicyanomethylidene)indan is a chemical compound that presents several health

hazards. It is crucial to handle this compound with appropriate care.[1][2] The primary hazards

are summarized in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1230837?utm_src=pdf-interest
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.tcichemicals.com/GB/en/p/B1416
http://angenechemical.com/sds/38172-19-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Hazard Statement Signal Word

Acute Toxicity (Oral) H301: Toxic if swallowed Danger

Acute Toxicity (Dermal)
H311: Toxic in contact with

skin
Danger

Acute Toxicity (Inhalation) H331: Toxic if inhaled Danger

Skin Irritation H315: Causes skin irritation Warning

Eye Irritation
H319: Causes serious eye

irritation
Warning

Respiratory Irritation
H335: May cause respiratory

irritation
Warning

II. Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense when handling 1,3-
Bis(dicyanomethylidene)indan. The following table outlines the required PPE.

Body Part Required PPE Standard/Specification

Eyes/Face
Chemical safety goggles and a

face shield

ANSI Z87.1 or European

Standard EN166[3]

Skin

Chemical-resistant gloves

(Nitrile or Neoprene

recommended) and a lab coat

Consult glove manufacturer's

resistance guide[4]

Respiratory

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN

149[3]

Body Full-coverage laboratory coat N/A

Feet Closed-toe shoes N/A
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III. Operational Plan: Step-by-Step Handling
Procedure
Proper handling procedures are critical to minimize exposure and ensure a safe working

environment. The following workflow outlines the necessary steps for handling 1,3-
Bis(dicyanomethylidene)indan.
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Operational Workflow for Handling 1,3-Bis(dicyanomethylidene)indan

Preparation

Handling

Post-Handling & Cleanup

Consult Safety Data Sheet (SDS)

Ensure fume hood is operational

Don appropriate Personal Protective Equipment (PPE)

Weigh the compound in a ventilated enclosure

Proceed to handling

Perform all manipulations within the fume hood

Keep the container tightly closed when not in use

Decontaminate work surfaces

Proceed to cleanup

Properly dispose of contaminated materials

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1,3-Bis(dicyanomethylidene)indan.
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IV. Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, contact environmental health and safety.

V. Disposal Plan
Proper disposal of 1,3-Bis(dicyanomethylidene)indan and any contaminated materials is

mandatory to prevent environmental contamination and ensure regulatory compliance.
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Disposal Workflow for 1,3-Bis(dicyanomethylidene)indan Waste

Waste Collection

Waste Storage

Final Disposal

Use a dedicated, labeled, and sealed container for chemical waste

Collect all contaminated materials (e.g., gloves, wipes) in a separate, labeled hazardous waste bag

Store waste containers in a designated, well-ventilated, and secure area

Transfer for storage

Ensure waste containers are kept closed

Arrange for pickup by a licensed hazardous waste disposal company

Ready for disposal

Complete all necessary waste disposal forms

Click to download full resolution via product page
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Caption: A workflow outlining the proper disposal of waste generated from 1,3-
Bis(dicyanomethylidene)indan.

Disposal Guidelines:

Chemical Waste: Dispose of 1,3-Bis(dicyanomethylidene)indan as hazardous waste.[5]

Do not dispose of it down the drain or in regular trash.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, must also be disposed of as hazardous waste.

Regulations: All disposal activities must be in accordance with local, state, and federal

regulations. Consult your institution's environmental health and safety office for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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